![molecular formula C9H15Br2N3O B2755457 5-Piperazin-1-yl-1H-pyridin-2-one;dihydrobromide CAS No. 2377035-87-3](/img/structure/B2755457.png)
5-Piperazin-1-yl-1H-pyridin-2-one;dihydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of Derivatives for Medicinal Chemistry
- Efficient Catalysis in Synthesis : A piperazine-based dicationic Bronsted acidic ionic salt was developed as an efficient and reusable catalyst for synthesizing pyrimidine-2,4,6(1H,3H,5H)-trione and pyrano[2,3-d]pyrimidinone (thione) derivatives, highlighting the utility of piperazine structures in pharmaceutical synthesis processes (Darvishzad et al., 2019).
Antitumor Activities
- Bis-indole Derivatives with Piperazine : Compounds formed by two indole systems separated by a heterocycle (pyridine or piperazine) were synthesized and evaluated for antitumor activity, with some derivatives demonstrating significant activity against human cancer cell lines (Andreani et al., 2008).
Neuropharmacology
- Dopamine Receptor Agonists : A series of dopamine receptor partial agonists featuring a pyrazolo[1,5-a]pyridine heterocyclic appendage, connected to the arylpiperazine core, showcased G protein-biased activation over β-arrestin recruitment, indicating potential for antipsychotic therapies (Möller et al., 2017).
Serotonergic Ligands for Pest Control
- Insecticidal Design : Utilizing the serotonin agonist 1-[(4-Aminophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine (PAPP) as a lead compound, a series of piperazine derivatives were synthesized, demonstrating growth-inhibiting and larvicidal activities against armyworm, showcasing the agricultural application of piperazine derivatives (Cai et al., 2010).
Antimicrobial Applications
- Oxadiazole Derivatives : New 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing piperidine or pyrrolidine ring were synthesized, displaying strong antimicrobial activity, indicating the role of piperazine analogs in developing new antimicrobial agents (Krolenko et al., 2016).
Safety and Hazards
properties
IUPAC Name |
5-piperazin-1-yl-1H-pyridin-2-one;dihydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.2BrH/c13-9-2-1-8(7-11-9)12-5-3-10-4-6-12;;/h1-2,7,10H,3-6H2,(H,11,13);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXSFTVUMZDHCIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CNC(=O)C=C2.Br.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Br2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.